3,5-Dimethoxybenzonitrile
Overview
Description
3,5-Dimethoxybenzonitrile (3,5-DMBN) is a nitrogenous organic compound with a molecular formula of C7H7NO. It is a colorless solid with a sweet, almond-like odor. 3,5-DMBN has been used in a variety of scientific research applications, such as in the synthesis of novel molecules, in the study of enzymatic mechanisms of action, and in the investigation of biochemical and physiological effects.
Scientific Research Applications
Synthesis Processes
3,5-Dimethoxybenzonitrile is utilized as an important intermediate in the synthesis of various compounds. For instance, it plays a key role in the synthesis of 1-(3,5-Dimethoxyphenyl)-1-heptanone, an intermediate for preparing nabilone. The synthesis process involves cyanidation and Grignard reactions, yielding this compound with an efficiency of 92.1% under specific conditions (X. Xin, 2012).
Pharmacological Research
In pharmacological studies, derivatives of this compound, such as 25CN-NBOH, have been used as selective serotonin 2A receptor agonists. This compound is valuable in exploring 5-HT2AR signaling in various animal models due to its superior selectivity (Emil Märcher Rørsted, A. Jensen, J. Kristensen, 2021).
Structural and Vibrational Analysis
Studies involving this compound also extend to the field of spectroscopy. Detailed analyses of its structure, vibrational frequencies, and electronic properties have been conducted using techniques like FTIR and Raman spectroscopy. These studies provide insights into the molecular interactions and properties of such compounds (V. Arjunan, L. Devi, P. Remya, S. Mohan, 2013).
Synthetic Methodologies
Efforts have been made to improve and scale up the synthesis of derivatives of this compound, like 25CN-NBOH, to make them more accessible for scientific research. These improved methodologies are crucial for their extensive use in in vivo and in vitro studies (J. Kristensen, Emil Märcher-Rørsted, Jitka Nykodemová, 2021).
Chemical Kinetics and Mechanism
In chemical kinetics, this compound-related compounds are studied for their reactivity and mechanisms in various reactions. For example, research on the kinetics and mechanism of 1,3-cycloaddition of substituted benzonitrile oxides provides valuable information on reaction pathways and product formation (P. Beltrame, C. Veglio, M. Simonetta, 1967).
In Vitro Anticancer Studies
Compounds related to this compound, like nitrile-functionalized silver(I)–N-heterocyclic carbene complexes, have been synthesized and evaluated for their in vitro anticancer properties. These studies are crucial in exploring the therapeutic potentials of such compounds (H. Z. Zulikha, Rosenani A. Haque, Srinivasa Budagumpi, A. Majid, 2014).
Safety and Hazards
3,5-Dimethoxybenzonitrile is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin and eye irritation and may cause respiratory irritation . Safety measures include avoiding breathing dust, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
3,5-dimethoxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-11-8-3-7(6-10)4-9(5-8)12-2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVTHWSJNXVDIKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40172710 |
Source
|
| Record name | Benzonitrile, 3,5-dimethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40172710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
19179-31-8 |
Source
|
| Record name | 3,5-Dimethoxybenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19179-31-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Cyanomethyl)-3,5-dimethoxybenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019179318 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,5-Dimethoxybenzonitrile | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=73710 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzonitrile, 3,5-dimethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40172710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-dimethoxybenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.946 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-(CYANOMETHYL)-3,5-DIMETHOXYBENZENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8OJ1LY7B4L | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 3,5-Dimethoxybenzonitrile in organic synthesis?
A1: this compound serves as a vital building block in organic synthesis, particularly in the preparation of pharmaceuticals and their intermediates. For instance, it acts as a key precursor in synthesizing 1-(3,5-Dimethoxyphenyl)-1-heptanone, a crucial intermediate for producing the synthetic cannabinoid Nabilone. []
Q2: How is this compound typically synthesized, and what are the key reaction parameters affecting its yield?
A2: A common synthesis route for this compound involves a two-step process. First, 3,5-Dimethoxybenzamide undergoes a cyanidation reaction. Optimization of this step involves controlling factors like the reaction time, concentration of sodium hydroxide (NaOH), choice of solvent (chloroform was found to be effective), and the use of a phase-transfer catalyst like TEBA (triethylbenzylammonium chloride). The second step utilizes a Grignard reaction, where controlling the molar ratio of the Grignard reagent to this compound and the reaction time are crucial for maximizing the yield. []
Q3: What insights into the solid-state structure of this compound derivatives can be obtained from X-ray crystallography?
A3: X-ray crystallography studies on a derivative, 4-Hydroxy-3,5-dimethoxybenzonitrile, reveal that all non-hydrogen atoms within the molecule lie in the same plane. The crystal structure also highlights the presence of O—H⋯O hydrogen bonds within the molecule and O—H⋯N hydrogen bonds linking molecules into chains along a specific axis. These interactions contribute to the compound's solid-state packing and potentially influence its physical properties. []
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